4-[(6E)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]-N,N-dimethylaniline

• Molecular Formula: C19H16N6S
• Molecular Weight: 360.4 g/mol
• IUPAC Name: 4-[(6E)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]-N,N-dimethylaniline
• InChI: InChI=1S/C19H16N6S/c1-24(2)14-9-7-12(8-10-14)17-21-22-19-25(17)23-18(26-19)16-11-13-5-3-4-6-15(13)20-16/h3-11,23H,1-2H3/b18-16+
• InChI Key: YRBZWTJMFKJREG-FBMGVBCBSA-N
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)C2=NN=C3N2N/C(=C\4/C=C5C=CC=CC5=N4)/S3
• SMILES: CN(C)C1=CC=C(C=C1)C2=NN=C3N2NC(=C4C=C5C=CC=CC5=N4)S3

Description

4-[(6E)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]-N,N-dimethylaniline is a compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound is a heterocyclic molecule that contains both nitrogen and sulfur atoms in its structure, making it an attractive candidate for drug development.

Mechanism of Action

The mechanism of action of 4-[(6E)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]-N,N-dimethylaniline is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, it may work by disrupting the cell membrane of microorganisms, leading to their death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[(6E)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]-N,N-dimethylaniline are currently being studied. It has been found to have low toxicity in vitro, indicating that it may be safe for use in humans. Additionally, it has been shown to induce apoptosis (cell death) in cancer cells, suggesting that it may be an effective treatment for cancer.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[(6E)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]-N,N-dimethylaniline in lab experiments include its low toxicity and potential for use in the development of new cancer therapies. However, its limitations include the lack of understanding of its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 4-[(6E)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]-N,N-dimethylaniline. These include:
1. Further studies to elucidate the mechanism of action of this compound.
2. Development of new cancer therapies based on this compound.
3. Investigation of its potential use as an antibacterial and antifungal agent.
4. Study of its potential side effects and toxicity in vivo.
5. Evaluation of its efficacy in animal models of cancer and infections.
In conclusion, 4-[(6E)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]-N,N-dimethylaniline is a compound that has shown promise in the field of medicine. Its potential applications in cancer therapy and as an antimicrobial agent make it a subject of ongoing research. Further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 4-[(6E)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]-N,N-dimethylaniline involves the reaction of 2-aminobenzonitrile with indole-3-carboxaldehyde in the presence of sulfur and sodium azide. The resulting product is then treated with dimethylamine to yield the final compound.

Scientific Research Applications

The potential applications of 4-[(6E)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]-N,N-dimethylaniline in scientific research are vast. This compound has been shown to have anticancer properties, making it a promising candidate for the development of new cancer therapies. Additionally, it has been found to have antifungal and antibacterial properties, making it a potential treatment for infections caused by these microorganisms.